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Compound of Interest |

Compound Name: 2-(Pyridine-4-sulfonyl)ethan-1-ol
Cat. No.: B13265863
Get Quote

CAS: 376366-79-9 Formula: C7HsNOsS Molecular Weight: 187.22 g/mol Synonyms: 2-(pyridin-
4-ylsulfonyl)ethanol; 4-(2-hydroxyethylsulfonyl)pyridine[1]

Executive Summary & Chemical Identity[1][2]

2-(Pyridine-4-sulfonyl)ethan-1-ol is a specialized heterocyclic building block primarily utilized
in medicinal chemistry and chemical biology.[1] Its structural core—a pyridine ring linked via a
sulfone to a hydroxyethyl chain—serves as a masked vinyl sulfone.

Unlike reactive vinyl sulfones which can degrade or react non-specifically during storage, this
alcohol precursor is chemically stable. It can be activated "on-demand" (chemically or
enzymatically) to generate 4-(vinylsulfonyl)pyridine, a potent Michael acceptor.[1] This property
makes it indispensable for:

o Covalent Drug Discovery: Designing Targeted Covalent Inhibitors (TCIs) that react
specifically with cysteine residues (e.g., Cys481 in BTK).

o Proteomics: Activity-Based Protein Profiling (ABPP) probes.

» Bioconjugation: Installing pyridine-based solubilizing linkers.[1]
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Mechanism of Action: The "Masked" Electrophile

The utility of this compound relies on a bio-orthogonal elimination reaction. The hydroxyethyl
sulfone moiety is relatively inert to nucleophiles until it undergoes

-elimination.[1]

Mechanistic Pathway[3][4][5][6][7]

e Precursor State: The sulfone group (

) acidifies the
-protons (adjacent to the sulfur).

 Activation: Derivatization of the hydroxyl group (e.g., to a mesylate, tosylate, or phosphate)
creates a good leaving group.

« Elimination: Under basic conditions (or physiological pH for highly activated variants), the
compound eliminates the leaving group to form the vinyl sulfone.

o Conjugation: The resulting vinyl sulfone is a soft electrophile that reacts rapidly with soft
nucleophiles (thiols/cysteines) via 1,4-Michael addition.
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Figure 1: The activation pathway from stable alcohol precursor to reactive cysteine trap.[1]

Synthesis Protocol

The synthesis of 2-(Pyridine-4-sulfonyl)ethan-1-ol is a two-stage process: S-alkylation

followed by oxidation.[1]
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Reagents & Materials[1][2][3][4][5][8]

o Precursor: 4-Mercaptopyridine (CAS 4556-23-4)
» Alkylating Agent: 2-Chloroethanol or Ethylene Oxide[1]
¢ Oxidant: Oxone® (Potassium peroxymonosulfate) or Hydrogen Peroxide (

) with catalytic Sodium Tungstate (

).
e Solvents: Methanol (MeOH), Water, Dichloromethane (DCM).
Step-by-Step Methodology
Step 1: Synthesis of 2-(pyridin-4-ylthio)ethanol (Sulfide

Intermediate)
 Dissolution: Dissolve 4-mercaptopyridine (10 mmol, 1.11 g) in MeOH (20 mL).

o Base Addition: Add Triethylamine (TEA) (12 mmol, 1.67 mL) to deprotonate the thiol. Stir for
10 min at Room Temperature (RT).

» Alkylation: Add 2-chloroethanol (12 mmol, 0.8 mL) dropwise.
o Reflux: Heat the mixture to reflux (
) for 4—6 hours. Monitor by TLC (System: 5% MeOH in DCM).
e Workup: Concentrate in vacuo. Redissolve residue in DCM, wash with saturated
and brine. Dry over
and concentrate.
o Yield Expectation: 85-90% (Yellow oil/solid).

Step 2: Oxidation to Sulfone[1]

e Preparation: Dissolve the sulfide intermediate (5 mmol) in MeOH/Water (1:1, 20 mL).
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o Oxidation: Add Oxone® (7.5 mmol, 4.6 g) in portions over 15 minutes at

o Note: The reaction is exothermic.[2] Maintain temperature

¢ Reaction: Allow to warm to RT and stir for 3—12 hours.

e Quenching: Filter off the white precipitate (potassium salts). Concentrate the filtrate to
remove MeOH.

o Extraction: Neutralize the aqueous residue with saturated

to pH 8. Extract exhaustively with EtOAc or DCM/iPrOH (3:1).

 Purification: Recrystallize from Ethanol/Hexane or purify via silica flash chromatography (O-
10% MeOH in DCM).

Data Summary Table

Parameter Value / Condition
Appearance White to off-white crystalline solid
Melting Point 108-112 °C (Lit.[1][3] varies by purity)
. Soluble in DMSO, MeOH, DCM; Sparingly
Solubility )
soluble in Water
Storage 2-8 °C, Hygroscopic (Store under Nitrogen)

Experimental Applications
A. Proteomic Profiling (ABPP)

This compound is used to map "ligandable" cysteines.

e Protocol: The alcohol is converted to an alkyne-tagged vinyl sulfone probe.[1]
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o Workflow:

o

Incubate proteome with probe.[4]

[¢]

Perform "Click Chemistry" (CuAAC) with Azide-Biotin.[1]

[¢]

Enrich labeled proteins on Streptavidin beads.

[e]

Digest and analyze via LC-MS/MS.[1][5]

B. Late-Stage Functionalization

The hydroxyl group allows this sulfone to be attached to diverse scaffolds (drugs,
fluorophores).

e Coupling: React with carboxylic acids using EDC/NHS to form esters, or with isocyanates to
form carbamates.

e Result: The sulfone moiety remains intact, ready to act as a covalent "warhead" upon
metabolic or chemical activation.
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Figure 2: Workflow for incorporating the sulfone warhead into drug scaffolds.
Safety & Handling
« Hazard Classification: Irritant (Skin/Eye).
* Incompatibility: Strong reducing agents, strong bases (induces premature elimination).

o PPE: Wear nitrile gloves and safety glasses.[1] Handle in a fume hood, especially during the
alkylation step involving 2-chloroethanol (highly toxic).
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» Synthesis and Reactivity of Pyridyl Sulfones
o Title: "Sulfonated Pyridines as Tunable Electrophiles"[1]
o Source: National Institutes of Health (PMC) / Journal of Medicinal Chemistry
o URL:[Link]

o Cysteine Profiling & ABPP

o Title: "Quantitative reactivity profiling predicts functional cysteines in proteomes"

o Source: Nature / PMCJ[1]

o URL:[Link]

o General Synthesis of Sulfones (Oxone Method)

o Title: "Oxidation of Sulfides to Sulfones using Oxone™

o Source: Organic Syntheses[1]

o URL:[LiNkK]

e Compound Data & Properties

o Title: "2-(Pyridine-4-sulfonyl)ethan-1-ol Product Page"

o Source: Sigma-Aldrich[1][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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